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Compound of Interest

Compound Name: Butyl isocyanatoacetate

Cat. No.: B099575 Get Quote

Application Notes and Protocols for Butyl
Isocyanatoacetate
Introduction

Butyl isocyanatoacetate (CAS No. 17046-22-9) is a versatile bifunctional reagent used in

organic synthesis.[1][2] Its structure incorporates both a reactive isocyanate group and an ester

moiety, making it a valuable building block for creating a variety of more complex molecules,

particularly in the development of pharmaceuticals and agrochemicals. The isocyanate group

readily reacts with nucleophiles such as amines, alcohols, and water, leading to the formation

of urea, carbamate (urethane), and amine derivatives, respectively. This document provides

detailed information on its properties, safety precautions, and experimental protocols for its use

in a research setting.

Physicochemical and Spectroscopic Data
The properties of Butyl isocyanatoacetate are summarized below. This data is essential for

planning experimental procedures, including solvent selection, reaction temperature, and

purification methods.

Table 1: Physicochemical Properties of Butyl Isocyanatoacetate
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Property Value Reference

Molecular Formula C₇H₁₁NO₃ [2][3][4]

Molecular Weight 157.17 g/mol [2][3][4]

CAS Number 17046-22-9 [3][5]

Appearance Colorless Liquid [6]

Density 1.06 g/mL at 25 °C [5]

Boiling Point 213 °C [5]

Refractive Index n20/D 1.43 [5]

Flash Point 99 °C (210 °F) [5]

Table 2: Spectroscopic Data Summary

Spectroscopy Type Key Data Points Reference

¹H NMR
Data available via

SpectraBase
[3]

¹³C NMR
Data available via

SpectraBase
[3]

IR Spectra

Data available via

SpectraBase; strong

isocyanate (-NCO) peak

expected ~2250 cm⁻¹

[3][7]

GC-MS
Data available via NIST Mass

Spectrometry Data Center
[3]

Safety and Handling
Butyl isocyanatoacetate is a hazardous chemical and requires strict safety protocols.[3][8][9]

Hazards:
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Harmful if swallowed, in contact with skin, or if inhaled.[3][5]

Causes skin and serious eye irritation.[3][5]

May cause respiratory irritation.[5]

It is a combustible liquid.[9]

Reacts with water and other nucleophiles; may polymerize in the presence of moisture or

incompatible materials.[8]

Handling Precautions:

Always work in a well-ventilated chemical fume hood.[8]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and splash-proof safety goggles.[10]

Keep away from heat, sparks, open flames, and hot surfaces.[8]

Use non-sparking tools and ground all equipment to prevent static discharge.[10]

Store under an inert atmosphere (e.g., nitrogen or argon) in a tightly closed container in a

cool, dry, and well-ventilated area.[8]

Avoid contact with water, alcohols, amines, strong acids, and strong bases.

First Aid Measures:

Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial

respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate

medical attention.[8][9]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8][9]

Core Reactivity: Nucleophilic Addition
The primary reaction pathway for Butyl isocyanatoacetate involves the nucleophilic attack on

the electrophilic carbon atom of the isocyanate group. This reaction is highly efficient and is the

basis for its utility in synthesis.

Reactants Product

Butyl Isocyanatoacetate
(R-N=C=O)

Adduct
(R-NH-C(=O)-Nu)

FormsNucleophile
(Nu-H)

Nucleophilic Attack

Click to download full resolution via product page

Caption: General reaction of Butyl isocyanatoacetate with a nucleophile.

Experimental Protocols
The following protocols are representative examples of reactions involving Butyl
isocyanatoacetate. All procedures should be performed in a chemical fume hood with

appropriate PPE. All glassware should be oven-dried before use to prevent reaction with

moisture.[11]

Protocol 1: Synthesis of a Urea Derivative via Reaction
with an Amine
This protocol describes the synthesis of Butyl (2-((benzylamino)carbonyl)amino)acetate by

reacting Butyl isocyanatoacetate with benzylamine.

Reaction Scheme:

C₄H₉OC(O)CH₂NCO + C₆H₅CH₂NH₂ → C₄H₉OC(O)CH₂NHC(O)NHCH₂C₆H₅

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0566406&productDescription=1-BUTYL+ISOCYANATE%2C+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b099575?utm_src=pdf-body
https://www.benchchem.com/product/b099575?utm_src=pdf-body-img
https://www.benchchem.com/product/b099575?utm_src=pdf-body
https://www.benchchem.com/product/b099575?utm_src=pdf-body
https://www.benchchem.com/product/b099575?utm_src=pdf-body
http://orgsyn.org/content/pdfs/procedures/V86P0374.pdf
https://www.benchchem.com/product/b099575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials & Equipment:

Butyl isocyanatoacetate

Benzylamine

Anhydrous Dichloromethane (DCM)

Round-bottom flask (oven-dried)

Magnetic stirrer and stir bar

Syringes and needles

Inert atmosphere setup (Nitrogen or Argon)

Rotary evaporator

Silica gel for column chromatography

Procedure:

Set up a 100 mL oven-dried round-bottom flask with a magnetic stir bar under an inert

atmosphere.

Add Butyl isocyanatoacetate (1.0 eq, e.g., 1.57 g, 10 mmol) to the flask.

Dissolve the isocyanate in 20 mL of anhydrous DCM and cool the solution to 0 °C using an

ice-water bath.

In a separate vial, dissolve benzylamine (1.0 eq, e.g., 1.07 g, 10 mmol) in 10 mL of

anhydrous DCM.

Add the benzylamine solution dropwise to the stirred isocyanate solution over 15 minutes,

maintaining the temperature at 0 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.
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Stir the reaction for an additional 2-3 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) until the starting isocyanate is consumed.

Upon completion, concentrate the reaction mixture under reduced pressure using a rotary

evaporator to remove the solvent.

Purify the resulting crude solid/oil by silica gel column chromatography using a suitable

eluent system (e.g., Hexane:Ethyl Acetate gradient) to yield the pure urea product.

Characterize the final product using NMR, IR, and Mass Spectrometry.

Protocol 2: Synthesis of a Carbamate (Urethane) via
Reaction with an Alcohol
This protocol details the synthesis of a carbamate by reacting Butyl isocyanatoacetate with

butanol, often requiring a catalyst.

Reaction Scheme:

C₄H₉OC(O)CH₂NCO + C₄H₉OH --(catalyst)--> C₄H₉OC(O)CH₂NHC(O)OC₄H₉

Materials & Equipment:

Butyl isocyanatoacetate

n-Butanol (anhydrous)

Dibutyltin dilaurate (DBTDL) catalyst (optional, a few drops)

Anhydrous Toluene

Round-bottom flask with reflux condenser (oven-dried)

Magnetic stirrer and stir bar, heating mantle

Inert atmosphere setup (Nitrogen or Argon)

Rotary evaporator
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Procedure:

Assemble a 100 mL oven-dried round-bottom flask with a stir bar and reflux condenser under

an inert atmosphere.

Add Butyl isocyanatoacetate (1.0 eq, e.g., 1.57 g, 10 mmol) and anhydrous n-butanol (1.1

eq, e.g., 0.82 g, 11 mmol) to 30 mL of anhydrous toluene in the flask.

Add 1-2 drops of DBTDL catalyst to the mixture.

Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

Monitor the disappearance of the isocyanate peak (~2250 cm⁻¹) using IR spectroscopy or by

TLC analysis.

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the toluene solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by vacuum distillation or silica gel column

chromatography if necessary.

Characterize the purified carbamate product by NMR, IR, and Mass Spectrometry.

Visualized Workflows
General Experimental Workflow
The following diagram illustrates a typical workflow for conducting reactions with Butyl
isocyanatoacetate, from initial setup to final analysis.
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General Laboratory Workflow

1. Reaction Setup
(Dry Glassware, Inert Atmosphere)

2. Reagent Addition
(Controlled Temperature)

3. Reaction Monitoring
(TLC / IR Spectroscopy)

4. Reaction Quench / Work-up
(e.g., Add Water/Brine, Extract)

Reaction Complete

5. Purification
(Chromatography / Distillation)

6. Product Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: A standard workflow for synthesis using Butyl isocyanatoacetate.

Application in Multi-step Synthesis
Butyl isocyanatoacetate serves as a functionalized building block. The ureas and carbamates

formed from its reactions are often stable intermediates en route to more complex targets, such

as biologically active molecules.
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Butyl
Isocyanatoacetate

Key Intermediate
(Urea or Carbamate)

+ Nucleophile Further Functionalization
(e.g., Ester Hydrolysis, Cyclization)

Synthetic Step(s) Final Target Molecule
(e.g., Pharmaceutical Precursor)

Final Step(s)

Click to download full resolution via product page

Caption: Logical flow from starting reagent to a complex target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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